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Compound of Interest

Compound Name: Dimethyl 2-propylmalonate

Cat. No.: B176959

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents is a cornerstone of laboratory safety and regulatory
compliance. This guide provides essential, step-by-step procedures for the safe disposal of
Dimethyl 2-propylmalonate (CAS No. 14035-96-2), ensuring the protection of both laboratory
personnel and the environment.

Dimethyl 2-propylmalonate is a colorless to pale yellow liquid utilized as an intermediate in
organic synthesis.[1] Understanding its specific properties is the first step toward safe handling

and disposal.
Property Value
CAS Number 14035-96-2[1]
Molecular Formula CsH1404[1]
Molecular Weight 174.19 g/mol [1]
Boiling Point 204.4 °C at 760 mmHg[1]
Density 1.037 g/cm3[1]
Flash Point 90.8 °C[1]

Immediate Safety and Handling Protocols
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Before handling Dimethyl 2-propylmalonate, it is imperative to be familiar with the appropriate
safety measures to minimize exposure and risk.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2]

o Hand Protection: Use chemically resistant gloves. Dispose of contaminated gloves after use
in accordance with good laboratory practices.[2]

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[2]

» Respiratory Protection: In case of inadequate ventilation or the formation of aerosols, use a
suitable respirator.[3]

General Handling Advice:

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid contact with skin, eyes, and clothing.[4]

Do not inhale vapors or mists.[2]

Keep away from heat, sparks, and open flames, as the material is combustible.[4]

Wash hands thoroughly after handling.[2]

Spill Response Protocol

In the event of a spill, immediate and appropriate action is crucial to contain the situation and
prevent further contamination or exposure.

Step-by-Step Spill Cleanup:
» Evacuate: Evacuate non-essential personnel from the spill area.[2]

e Ventilate: Ensure the area is well-ventilated.[3]
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e Contain: For small spills, absorb the liquid with an inert, non-combustible material such as
sand, vermiculite, or diatomaceous earth.[4][5]

o Collect: Carefully sweep or shovel the absorbent material into a suitable, labeled container
for disposal.[2][5]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

e Dispose: Treat all spill cleanup materials as hazardous waste and dispose of them according
to the procedures outlined below.

Proper Disposal Procedures

The disposal of Dimethyl 2-propylmalonate and its contaminated materials must be
conducted in compliance with local, state, and federal regulations. Improper disposal can lead
to environmental harm and legal repercussions.

Waste Categorization:

e Unused or surplus Dimethyl 2-propylmalonate should be treated as hazardous chemical

waste.

o Contaminated materials, including empty containers, absorbent materials from spills, and
used PPE, must also be disposed of as hazardous waste.[2]

Step-by-Step Disposal Guidance:

o Containerization: Place the waste material in a suitable, closed, and clearly labeled
container.[5] The label should include "Hazardous Waste" and the chemical name.

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

» Licensed Disposal Service: Arrange for the collection and disposal of the hazardous waste
through a licensed and reputable professional waste disposal company.[2] Do not attempt to
dispose of this chemical down the drain or in regular trash.[4]
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» Documentation: Maintain accurate records of the waste generated and its disposal, in
accordance with institutional and regulatory requirements.

Caption: Disposal workflow for Dimethyl 2-propylmalonate.

By adhering to these detailed procedures, laboratory professionals can ensure the safe
handling and environmentally responsible disposal of Dimethyl 2-propylmalonate, fostering a
culture of safety and compliance within their research environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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